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Structural Elucidation, Synthetic Methodologies, and
Physicochemical Profiling
Executive Summary

3-chloro-2-methyl-N-(propan-2-yl)aniline (CAS: 1019602-95-9), also known as N-isopropyl-
3-chloro-2-methylaniline, represents a critical intermediate scaffold in the synthesis of
advanced agrochemicals (specifically phenylurea herbicides and carboxamide fungicides) and
pharmaceutical APIs.

This guide provides a rigorous technical analysis of the compound's structural properties,
focusing on the steric influence of the ortho-methyl group on N-alkylation efficiency. We present
a validated, scalable protocol for its synthesis via reductive amination, bypassing the limitations
of direct alkylation.

Structural Analysis & Physicochemical Profile
Chemical Identity[1][2][3][4]

o |[UPAC Name: 3-chloro-2-methyl-N-(propan-2-yl)aniline[1]
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Common Synonyms: N-isopropyl-3-chloro-2-toluidine; N-isopropyl-2-methyl-3-chloroaniline

Molecular Formula: C10H14CIN

Molecular Weight: 183.68 g/mol [1]

SMILES: CC(C)Nclccece(ClclCl1]

Structural Dynamics and Steric Hindrance

The molecule features a trisubstituted benzene ring. The key structural determinant is the 2-
methyl group located ortho to the amine functionality.

o Steric Gating: The ortho-methyl group creates significant steric bulk around the nitrogen
atom. This reduces the nucleophilicity of the nitrogen, making direct SN2 alkylation with
isopropyl halides sluggish and prone to elimination side reactions.

o Electronic Effects: The 3-chloro substituent exerts a negative inductive effect (-1), slightly
deactivating the ring but increasing the acidity of the N-H bond compared to non-
halogenated toluidines.

e Conformational Lock: The N-isopropyl group adopts a conformation that minimizes steric
clash with the ortho-methyl, often twisting the N-C(isopropyl) bond out of the aromatic plane,
which impacts downstream coupling reactions (e.g., urea formation).

hvsicochemical ies Tabl

Property Value | Description Note

Viscous liquid / Low-melting

Physical State ] Tendency to supercool
solid

Boiling Point ~255-260 °C (Predicted) High thermal stability

LogP 3.8+x04 Highly lipophilic

) ) Weak base due to e-
pKa (Conjugate Acid) ~3.5-4.0 ) )
withdrawing ClI

- Soluble in DCM, EtOAc, )
Solubility Tol Insoluble in water
oluene
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Synthetic Methodology: Reductive Amination

Direct alkylation of 3-chloro-2-methylaniline with isopropyl bromide is not recommended due to
the competing elimination of the alkyl halide and poly-alkylation. The industry-standard, self-
validating protocol is Reductive Amination using acetone.

Reaction Pathway Logic

The synthesis proceeds via the formation of a ketimine intermediate (Schiff base), followed by
in situ reduction. This method ensures mono-alkylation selectivity.

Reagents:

Substrate: 3-chloro-2-methylaniline (CAS: 87-60-5)[2][3][4][5][6]

Carbonyl Source: Acetone (Excess)

Reducing Agent: Sodium Triacetoxyborohydride (STAB) or Hydrogenation (Pt/C)

Solvent: 1,2-Dichloroethane (DCE) or Methanol

Validated Laboratory Protocol (STAB Method)
This protocol is designed for 10 mmol scale and is scalable.

Step 1: Imine Formation

o Charge a dry reaction vessel with 3-chloro-2-methylaniline (1.42 g, 10 mmol) and 1,2-
Dichloroethane (DCE) (30 mL).

e Add Acetone (1.16 g, 20 mmol, 2.0 eq) and Acetic Acid (0.6 g, 10 mmol, 1.0 eq) to catalyze
imine formation.

 Stir at room temperature for 30 minutes under Nitrogen. Checkpoint: Monitor via TLC for the
disappearance of the starting aniline.

Step 2: Reduction 4. Cool the mixture to 0°C. 5. Add Sodium Triacetoxyborohydride (STAB)
(3.18 g, 15 mmol, 1.5 eq) portion-wise over 15 minutes. Reasoning: STAB is milder than
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NaBHa4 and selectively reduces the imine without reducing the acetone excess. 6. Allow the
reaction to warm to room temperature and stir for 12—-16 hours.

Step 3: Work-up and Purification[7] 7. Quench with saturated aqueous NaHCOs (50 mL). 8.
Extract with Dichloromethane (3 x 30 mL). 9. Wash combined organics with brine, dry over
NazS0a4, and concentrate in vacuo. 10. Purification: Flash column chromatography
(Hexanes/EtOAc 95:5). The product is a pale yellow oil.[7]

Synthesis Workflow Diagram

Selective
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Figure 1: Step-wise reductive amination workflow ensuring mono-selectivity.

Applications in Drug & Agrochemical Design[2]
Pharmacophore Utility

The N-isopropyl-3-chloro-2-methylaniline moiety serves as a lipophilic "anchor" in bioactive
molecules.

o Metabolic Stability: The isopropyl group protects the nitrogen from rapid metabolic
dealkylation compared to a methyl or ethyl group.

o Conformational Control: The steric bulk of the ortho-methyl group forces the N-substituent
out of plane, often locking the molecule into a bioactive conformation required for binding to
enzymes (e.g., succinate dehydrogenase in fungi).

Downstream Synthesis (Urea/Amide Formation)

This intermediate is frequently reacted with isocyanates or acid chlorides to form:
e Phenylurea Herbicides: Reaction with dimethylcarbamoyl chloride.

o Carboxamide Fungicides: Reaction with pyrazole-4-carbonyl chlorides.
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Figure 2: Divergent synthetic utility in agrochemical development.

Safety & Handling (MSDS Summary)

o Hazard Class: Acute Tox. 3 (Oral/Dermal/Inhalation).
o Target Organs: Blood (Methemoglobinemia), Liver.
e Handling:
o Use only in a chemical fume hood.
o Wear nitrile gloves (breakthrough time > 480 min) and chemical safety goggles.

o Spill Protocol: Absorb with sand/vermiculite; do not use sawdust (fire hazard with anilines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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